3-Cyclopropyl-1H-pyrazolo[3,4-b]pyridin-5-amine hydrochloride

• IUPAC Name: 3-cyclopropyl-2H-pyrazolo[3,4-b]pyridin-5-amine;hydrochloride
• InChI: InChI=1S/C9H10N4.ClH/c10-6-3-7-8(5-1-2-5)12-13-9(7)11-4-6;/h3-5H,1-2,10H2,(H,11,12,13);1H
• InChI Key: VHVUUCVLWYAHAM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=C3C=C(C=NC3=NN2)N.Cl
• Molecular Formula: C9H11ClN4
• Molecular Weight: 210.66 g/mol

Description

“3-Cyclopropyl-1H-pyrazolo[3,4-b]pyridin-5-amine hydrochloride” is a chemical compound. It belongs to the class of organic compounds known as phenylpyrimidines, which are polycyclic aromatic compounds containing a benzene ring linked to a pyrimidine ring through a CC or CN bond.

Synthesis Analysis

The synthesis of pyrazolo[3,4-b]pyridine derivatives, such as “this compound”, has been explored in various studies. A new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of amorphous carbon-supported sulfonic acid (AC-SO3H) as the catalyst has been introduced. This method provided the desired products with moderate to good yields.

Physical And Chemical Properties Analysis

The storage temperature for “this compound” is under inert gas (nitrogen or Argon) at 2-8°C.

Scientific Research Applications

Novel Synthesis Methods

• A novel four-component bicyclization strategy has been developed to create multicyclic pyrazolo[3,4-b]pyridines. This approach allows for flexible and practical synthesis of various derivatives of this compound, enhancing the diversity of available pyrazolo[3,4-b]pyridine structures (Tu et al., 2014).

Derivative Formation

• Research indicates the formation of 5-amino-1H-pyrazolo[4,3-b]pyridine nitriles and amides from specific reactions, leading to the synthesis of complex heterocyclic structures like imidazo[1,2-a]pyrazolo[3,4-e]pyridines and pyrazolo[3′,4′,5,6]pyrido[2,3-d]pyrimidine derivatives (Yakovenko et al., 2020).

Acylation and Heterocyclic Compound Synthesis

• 1,2,3-Triazolo[4,5-b]pyridines and pyrazolo[4,3-b]pyridines have been efficiently synthesized through acylation processes. These compounds are significant in developing nitrogen-containing heterocycles, which are crucial in pharmaceutical research (Ibrahim et al., 2011).

Application in Medicinal Chemistry

• Cyclopropanes, including derivatives of pyrazolo[3,4-b]pyridine, are frequently used in medicinal chemistry due to their unique spatial, electronic properties, and high metabolic stability. The development of methods for direct N-cyclopropylation of azoles and amides, including this compound, is significant in the pharmaceutical industry (Gagnon et al., 2007).

Antibacterial Activity

• Novel 2,3-dihydrochromeno[4,3-d]pyrazolo[3,4-b]pyridine-1,6-diones, synthesized from 3-aminopyrazol-5-ones, have shown notable antibacterial activities. This indicates the potential of pyrazolo[3,4-b]pyridine derivatives in developing new antibacterial agents (Frolova et al., 2011).

Biomedical Applications

• Pyrazolo[3,4-b]pyridines, including the 1H variant, have been extensively studied for their biomedical applications. More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described, indicating their significance in various biomedical fields (Donaire-Arias et al., 2022).

Mechanism of Action

Target of Action

It’s worth noting that pyrazolo[3,4-b]pyridines, a group of heterocyclic compounds to which this compound belongs, have been associated with a wide range of biomedical applications . They have been used in the development of drugs for the treatment of various diseases, including central nervous system disorders, viral infections, inflammation, tumors, cardiovascular diseases, and bacterial diseases .

Mode of Action

It’s known that the pyrazolo[3,4-b]pyridines have a close similarity with the purine bases adenine and guanine . This suggests that they might interact with biological targets in a similar manner as these bases, possibly by binding to the active sites of enzymes or receptors.

Biochemical Pathways

Given the wide range of biomedical applications of pyrazolo[3,4-b]pyridines , it can be inferred that this compound may influence multiple biochemical pathways

Result of Action

Compounds in the pyrazolo[3,4-b]pyridine class have been reported to exhibit cytotoxic activities against various cancer cell lines , suggesting that this compound may have similar effects.

Safety and Hazards

The safety and hazards of “3-Cyclopropyl-1H-pyrazolo[3,4-b]pyridin-5-amine hydrochloride” are classified as Acute Tox. 3 Oral - Eye Irrit. 2.